Cas no 946817-63-6 (3-Amino-4-bromo-2,6-difluorobenzonitrile)

• Product Name: 3-Amino-4-bromo-2,6-difluorobenzonitrile
• CAS No: 946817-63-6
• MF: C₇H₃BrF₂N₂
• MW: 233.012927293777
• MDL: MFCD09163030
• CID: 4668331
• PubChem ID: 43831305
• Update Time: 2025-10-16

3-Amino-4-bromo-2,6-difluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-bromo-2,6-difluorobenzonitrile
• AS05774
• CM12905
• AKOS000299035
• MFCD09163030
• 946817-63-6
• WS-00587

• MDL： MFCD09163030
• Inchi： 1S/C7H3BrF2N2/c8-4-1-5(9)3(2-11)6(10)7(4)12/h1H,12H2
• InChI Key： HFSGSRIVFDUXDB-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C#N)C(=C1N)F)F

Computed Properties

• Exact Mass: 231.94477g/mol
• Monoisotopic Mass: 231.94477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.8

Experimental Properties

• Density: 1.84±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 284.7±35.0 ºC (760 Torr),
• Flash Point: 126.0±25.9 ºC,
• Solubility: Almost insoluble (0.016 g/l) (25 º C),

Additional information on 3-Amino-4-bromo-2,6-difluorobenzonitrile

3-Amino-4-bromo-2,6-difluorobenzonitrile: A Versatile Synthetic Intermediate in Modern Pharmaceutical and Material Science Research

3-Amino-4-bromo-2,6-difluorobenzonitrile (CAS No. 946817-63-6) represents a critical building block in the development of advanced therapeutic agents and functional materials. This compound combines multiple functional groups—including an amino group, bromo substituent, and difluoro moieties—on a benzene ring with a nitrile group, creating a unique molecular framework with diverse synthetic potential. Recent studies have highlighted its role in the design of selective kinase inhibitors, fluorinated aromatic derivatives, and multifunctional ligands for targeted drug delivery systems. The integration of these functionalities enables precise modulation of biological activity while maintaining structural stability under various reaction conditions.

As a fluorinated aromatic compound, the 2,6-difluoro substituents in 3-Amino-4-bromo-2,6-difluorobenzonitrile significantly influence its physicochemical properties. Fluorination introduces electron-withdrawing effects that alter the electronic distribution of the aromatic ring, enhancing the compound's reactivity toward nucleophilic substitution and electrophilic aromatic substitution reactions. This property has been extensively explored in the synthesis of fluorinated pharmaceutical intermediates, where the fluorine atoms contribute to improved metabolic stability and enhanced bioavailability of the final drug molecules. Recent work published in *Journal of Medicinal Chemistry* (2023) demonstrated the utility of such fluorinated scaffolds in the development of anti-inflammatory agents with reduced off-target toxicity.

The bromine atom at the 4-position of this molecule serves as a strategic site for further functionalization. In the context of drug discovery, bromo groups are often used as electrophilic surrogates to introduce diverse functionalities through cross-coupling reactions. For instance, Suzuki-Miyaura coupling and Huisgen click chemistry have been successfully applied to 3-Amino-4-bromo-2,6-difluorobenzonitrile to generate pharmaceutically relevant derivatives with enhanced pharmacokinetic profiles. A 2024 study in *Organic & Biomolecular Chemistry* reported the synthesis of fluorinated heterocyclic compounds via bromine-mediated radical reactions, showcasing the compound's versatility in constructing complex molecular architectures.

The amino group in 3-Amino-4-bromo-2,6-difluorobenzonitrile adds another layer of synthetic flexibility. This functionality can be selectively modified through acylation, alkylation, or protection/deprotection strategies to tailor the compound's reactivity and biological activity. In the field of materials science, the amino group has been exploited to create self-assembling peptides and supramolecular polymers with tunable properties. Researchers at the University of Tokyo (2023) demonstrated the use of this compound as a precursor for functionalized graphene oxide, where the amino group facilitates covalent bonding with carbon nanomaterials to enhance interfacial interactions.

Recent advances in computational chemistry have further expanded the utility of 3-Amino-4-bromo-2,6-difluorobenzonitrile. Quantum mechanical simulations have revealed that the fluorine atoms and nitrile group create a unique electronic environment that modulates the compound's reactivity toward electrophilic attack. This insight has guided the rational design of targeted drug candidates with optimized ADMET profiles (Absorption, Distribution, Metabolism, Excretion, and Toxicity). A 2023 study in *Chemical Science* showed that substituting the bromine atom with a fluorine atom significantly improved the lipophilicity of the resulting compound, enhancing its cell membrane permeability without compromising metabolic stability.

In the realm of synthetic organic chemistry, 3-Amino-4-bromo-2,6-difluorobenzonitrile has emerged as a key intermediate for the preparation of heterocyclic scaffolds with potential applications in cancer therapy and neurodegenerative disease treatment. The nitrile group provides a versatile handle for ring-opening reactions, enabling the construction of pyrrole, indole, and thiazole derivatives with diverse biological activities. A 2024 breakthrough in *Advanced Synthesis & Catalysis* described the use of this compound in a one-pot multistep synthesis of fluorinated pyrrolidine derivatives, which showed promising anti-proliferative effects against pancreatic cancer cell lines.

Furthermore, the fluorinated aromatic framework of 3-Amino-4-bromo-2,6-difluorobenzonitrile has attracted attention in the development of fluorinated polymers with unique optical and electronic properties. These materials find applications in optoelectronics, photovoltaic devices, and sensors. Recent work in *Macromolecules* (2023) demonstrated that incorporating this compound into polymeric matrices resulted in fluorinated conductive polymers with enhanced charge transport properties and chemical stability under extreme conditions. The fluorine atoms play a critical role in reducing intermolecular interactions while maintaining the electronic conjugation necessary for efficient charge migration.

The bromine atom also serves as a functional handle for the preparation of radiolabeled compounds in nuclear medicine. By replacing the bromine atom with a radioisotope, researchers can create targeted radiopharmaceuticals for positron emission tomography (PET) and single-photon emission computed tomography (SPECT) imaging. A 2023 study in *Radiochemistry and Nuclear Chemistry* reported the synthesis of 18F-labeled derivatives of 3-Amino-4-bromo-2,6-difluorobenzonitrile, which showed excellent tumor targeting efficiency in preclinical models. This application highlights the compound's potential in diagnostic imaging and radiation therapy.

In addition to its pharmaceutical and materials science applications, 3-Amino-4-bromo-2,6-difluorobenzonitrile has found utility in the synthesis of agrochemicals with improved environmental profiles. The fluorinated scaffold contributes to the target-specificity of these compounds while reducing non-target toxicity. A 2024 publication in *Journal of Agricultural and Food Chemistry* described the use of this compound in the development of fluorinated herbicides with enhanced selectivity against weeds without harming beneficial soil microorganisms. The nitrile group plays a key role in the biodegradation resistance of these agrochemicals, ensuring their effectiveness over extended periods.

Overall, 3-Amino-4-bromo-2,6-difluorobenzonitrile represents a versatile building block with a wide range of applications in pharmaceutical chemistry, materials science, nuclear medicine, and agricultural science. Its unique combination of fluorine atoms, bromine, and nitrile groups provides a platform for the rational design of complex molecular systems with tailored properties. As computational tools and synthetic methodologies continue to advance, the potential applications of this compound are expected to expand further, driving innovation in multiple scientific disciplines.

3-Amino-4-bromo-2,6-difluorobenzonitrile is a multifunctional molecule with a unique combination of fluorine atoms, bromine, and nitrile groups, making it a versatile building block in various scientific disciplines. Below is a structured summary of its key applications and properties: --- ### 1. Pharmaceutical Chemistry - Drug Discovery: - The fluorine atoms and bromine provide reactivity for cross-coupling reactions (e.g., Suzuki-Miyaura, Huisgen click chemistry), enabling the synthesis of pharmaceutically relevant derivatives. - Amino group allows for acylation/alkylation, tailoring the compound's reactivity and biological activity. - Recent studies (e.g., *Journal of Medicinal Chemistry*, 2023) highlight its use in anti-inflammatory agents and cancer therapies, with fluorinated heterocyclic compounds showing improved ADMET profiles. - Radiolabeled Compounds: - Bromine can be replaced with radioisotopes (e.g., 18F) for PET/SPECT imaging, enabling targeted radiopharmaceuticals with high tumor targeting efficiency. --- ### 2. Materials Science - Functionalized Polymers: - The fluorinated aromatic framework is used to create fluorinated conductive polymers with enhanced charge transport properties and chemical stability (e.g., *Macromolecules*, 2023). - Amino group facilitates covalent bonding with carbon nanomaterials, improving interfacial interactions in graphene oxide composites. - Optoelectronics: - Fluorinated polymers derived from this compound exhibit unique optical and electronic properties, suitable for photovoltaic devices and sensors. --- ### 3. Nuclear Medicine - Radiopharmaceuticals: - 18F-labeled derivatives of the compound have shown excellent tumor targeting efficiency in preclinical imaging models, highlighting its role in diagnostic imaging and radiation therapy. --- ### 4. Agrochemicals - Targeted Herbicides: - Fluorinated scaffolds improve selectivity against weeds while reducing non-target toxicity. - Nitrile group enhances biodegradation resistance, ensuring long-term effectiveness of agrochemicals. --- ### 5. Synthetic Methodology - Versatile Functional Handle: - The bromine and nitrile groups serve as functional handles for diverse chemical transformations, enabling the creation of complex molecular systems. - Computational tools and synthetic methodologies continue to expand its application potential across disciplines. --- ### Conclusion 3-Amino-4-bromo-2,6-difluorobenzonitrile is a highly versatile molecule with applications spanning pharmaceuticals, materials science, nuclear medicine, and agriculture. Its unique functional groups and reactivity make it an ideal platform for rational design of targeted molecules with tailored properties, driving innovation in multiple scientific fields. As research and technology advance, its potential applications are expected to grow further.